Cas no 139716-48-6 (Benzothiazole, 6-hexyl-2-[4-(5-octyl-2-pyrimidinyl)phenyl]-)

• Product Name: Benzothiazole, 6-hexyl-2-[4-(5-octyl-2-pyrimidinyl)phenyl]-
• CAS No: 139716-48-6
• MF: C₃₁H₃₉N₃S
• MW: 485.726466417313
• CID: 1279719
• Update Time: 2024-08-03

Benzothiazole, 6-hexyl-2-[4-(5-octyl-2-pyrimidinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 6-hexyl-2-[4-(5-octyl-2-pyrimidinyl)phenyl]-

• Inchi： 1S/C31H39N3S/c1-3-5-7-9-10-12-14-25-22-32-30(33-23-25)26-16-18-27(19-17-26)31-34-28-20-15-24(21-29(28)35-31)13-11-8-6-4-2/h15-23H,3-14H2,1-2H3
• InChI Key： PDQVOTODXWMUDI-UHFFFAOYSA-N
• SMILES： S1C2=CC(CCCCCC)=CC=C2N=C1C1=CC=C(C2=NC=C(CCCCCCCC)C=N2)C=C1

Computed Properties

• Exact Mass: 485.28677

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 569.3±60.0 °C(Predicted)
• PSA: 38.67
• pka: 1.14±0.22(Predicted)